Cas no 1630123-28-2 ((1S,3As,6aS)-Octahydro-pentalen-1-ylamine)

• Product Name: (1S,3As,6aS)-Octahydro-pentalen-1-ylamine
• CAS No: 1630123-28-2
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD18917065
• CID: 4775079
• Update Time: 2026-02-26

(1S,3As,6aS)-Octahydro-pentalen-1-ylamine Chemical and Physical Properties

Names and Identifiers

• (1S,3aS,6aS)-Octahydro-pentalen-1-ylamine
• SB34093
• rac-(1S,3aS,6aS)-octahydro-1-pentalenamine
• (1S,3As,6aS)-Octahydro-pentalen-1-ylamine

• MDL： MFCD18917065
• Inchi： 1S/C8H15N/c9-8-5-4-6-2-1-3-7(6)8/h6-8H,1-5,9H2/t6-,7-,8-/m0/s1
• InChI Key： SATJSKPOUIHLCQ-FXQIFTODSA-N
• SMILES： N[C@H]1CC[C@@H]2CCC[C@@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 111
• XLogP3: 1.6
• Topological Polar Surface Area: 26

Additional information on (1S,3As,6aS)-Octahydro-pentalen-1-ylamine

Octahydro-pentalen-1-ylamine: A Comprehensive Overview

Octahydro-pentalen-1-ylamine, identified by the CAS number 1630123-28-2, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound, with its specific stereochemistry denoted as (1S,3As,6aS), belongs to the class of bicyclic amines and has garnered attention due to its structural complexity and functional versatility. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with tailored properties.

The molecular structure of Octahydro-pentalen-1-ylamine consists of a pentalene ring system fused with an amine group, creating a rigid yet flexible framework that allows for diverse interactions. This structural feature makes it an ideal candidate for exploring novel synthetic pathways and for use as a building block in complex molecule synthesis. Researchers have recently utilized this compound to design bio-inspired molecules that mimic natural products, thereby opening new avenues in medicinal chemistry.

In terms of synthesis, the preparation of Octahydro-pentalen-1-ylamine involves multi-step reactions that require precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled more efficient and selective methods for its production, reducing costs and improving yields. These methods are particularly relevant in the context of green chemistry, where minimizing environmental impact is a priority.

The application of Octahydro-pentalen-1-ylamine extends beyond traditional chemical synthesis. It has been employed as a chiral auxiliary in asymmetric synthesis, facilitating the construction of complex chiral centers with high enantioselectivity. Moreover, its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Recent studies have demonstrated its potential as a ligand in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity.

In the field of pharmacology, Octahydro-pentalen-1-ylamine has shown promise as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Preclinical studies have indicated potential anti-inflammatory and antioxidant activities, making it a candidate for therapeutic interventions in chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The toxicological profile of Octahydro-pentalen-1-ylamine is currently under investigation, with recent research focusing on its acute and chronic toxicity in experimental models. These studies are essential for establishing safety guidelines and ensuring its safe use in industrial and medical applications.

In conclusion, Octahydro-pentalen-1-ylamine, CAS No. 1630123-28-2, represents a valuable compound with diverse applications across multiple disciplines. Its structural uniqueness and functional versatility continue to drive innovative research, positioning it as a key player in the advancement of modern chemistry and pharmacology.